Cas no 355816-39-6 ((3-Fluorobenzyl)(2-Methoxybenzyl)Amine)

(3-Fluorobenzyl)(2-Methoxybenzyl)amine is a fluorinated and methoxy-substituted benzylamine derivative with potential applications in pharmaceutical and agrochemical research. The presence of both fluorine and methoxy functional groups enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine substituent improves metabolic stability and lipophilicity, while the methoxy group can influence electronic properties and molecular interactions. This compound is particularly useful in medicinal chemistry for the development of receptor-targeted molecules. Its well-defined structure and purity ensure consistent performance in synthetic workflows, supporting its use in high-precision applications.
(3-Fluorobenzyl)(2-Methoxybenzyl)Amine structure
355816-39-6 structure
Product Name:(3-Fluorobenzyl)(2-Methoxybenzyl)Amine
CAS No:355816-39-6
MF:C15H16FNO
MW:245.29204750061
CID:880434
PubChem ID:792121
Update Time:2025-06-07

(3-Fluorobenzyl)(2-Methoxybenzyl)Amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Fluorobenzyl)-1-(2-methoxyphenyl)methanamine
    • 1-(3-fluorophenyl)-N-(2-methoxybenzyl)methanamine
    • 1-(3-fluorophenyl)-N-[(2-methoxyphenyl)methyl]methanamine
    • (3-fluorobenzyl)(2-methoxybenzyl)amine(SALTDATA: HBr)
    • AC1LGBPE
    • AG-F-23275
    • Ambcb5534625
    • CTK4H4844
    • MolPort-001-904-088
    • Oprea1_491542
    • Oprea1_518515
    • DTXSID70355135
    • 355816-39-6
    • Cambridge id 5534625
    • (3-FLUOROBENZYL)(2-METHOXYBENZYL)AMINE
    • N-(3-fluorobenzyl)(2-methoxyphenyl)methanamine
    • DB-179204
    • AG-690/11822076
    • AKOS000229832
    • AB00087787-01
    • SB81022
    • CHEMBRDG-BB 5534625
    • (3-Fluorobenzyl)(2-Methoxybenzyl)Amine
    • MDL: MFCD01134939
    • Inchi: 1S/C15H16FNO/c1-18-15-8-3-2-6-13(15)11-17-10-12-5-4-7-14(16)9-12/h2-9,17H,10-11H2,1H3
    • InChI Key: PWDNPJWFVLWKHV-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CNCC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 245.12200
  • Monoisotopic Mass: 245.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 334.2±27.0 °C at 760 mmHg
  • Flash Point: 54.4±0.0 °C
  • PSA: 21.26000
  • LogP: 3.51500

(3-Fluorobenzyl)(2-Methoxybenzyl)Amine Security Information

(3-Fluorobenzyl)(2-Methoxybenzyl)Amine Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(3-Fluorobenzyl)(2-Methoxybenzyl)Amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F870168-50mg
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$ 50.00 2022-06-04
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Crysdot LLC
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N-(3-Fluorobenzyl)-1-(2-methoxyphenyl)methanamine
355816-39-6 97%
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